6-Furan-3-YL-1H-indazole

• IUPAC Name: 6-(furan-3-yl)-1H-indazole
• InChI: InChI=1S/C11H8N2O/c1-2-9-6-12-13-11(9)5-8(1)10-3-4-14-7-10/h1-7H,(H,12,13)
• InChI Key: MWAVNERLYUXBFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C3=COC=C3)NN=C2
• Molecular Formula: C11H8N2O
• DSSTOX Substance ID: DTXSID20696282
• Molecular Weight: 184.19 g/mol
• CAS RN: 885271-98-7

Description

6-Furan-3-YL-1H-indazole, also known as F3I, is an indazole derivative with a wide range of applications in scientific research. It is a five-membered heterocyclic compound that is used in a variety of fields, including biochemistry, pharmacology, and medicinal chemistry. F3I is a versatile compound that can be used in a variety of laboratory experiments, including drug synthesis and drug discovery. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for F3I.

Scientific Research Applications

Synthesis and Chemical Properties

6-Furan-3-yl-1H-indazole and its derivatives have been explored in various synthetic routes due to their potential applications in pharmaceuticals and materials science. A notable study demonstrated an efficient two-step sequence for synthesizing 2,5-disubstituted furan derivatives, which are key intermediates in the synthesis of compounds like 1-benzyl-3-(5'-hydroxymethyl-2'-furyl)-indazole (YC-1), highlighting its significance in pharmaceutical research (Palmieri, Gabrielli, & Ballini, 2010). Furthermore, the development of a new air-stable cationic Co(III) catalyst for the synthesis of N-aryl-2H-indazoles and furans via C–H bond functionalization/addition/cyclization cascades emphasizes the compound's role in creating heterocycles, a core structure in many drugs and agrochemicals (Hummel & Ellman, 2014).

Biological Activities

The exploration of 6-Furan-3-yl-1H-indazole derivatives has extended into biological activities, such as the investigation of novel triazole derivatives as potent ACE inhibitors, demonstrating the compound's therapeutic potential beyond its chemical utility (Vulupala et al., 2018). Another study focused on new triazolothiadiazole and triazolothiadiazine derivatives, evaluating their kinesin Eg5 inhibitory and anti-HIV activities, indicating the broad spectrum of biological applications (Khan et al., 2014).

Pharmacological Potential

The pharmacological potential of 6-Furan-3-yl-1H-indazole derivatives is further evidenced by the synthesis of 5-hydroxy indanone derivatives, which were evaluated as ACE inhibitors, showcasing the compound's relevance in cardiovascular research (Vulupala et al., 2018). Additionally, the design and synthesis of novel derivatives, such as 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, and their evaluation for antidepressant and antianxiety activities, further highlight the compound's versatility in addressing various health conditions (Kumar et al., 2017).

Mechanism of Action

Target of Action

Indazole derivatives, a class of compounds to which 6-furan-3-yl-1h-indazole belongs, have been found to inhibit, regulate, and modulate kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in cell cycle regulation and response to DNA damage, making them potential targets for cancer treatment .

Mode of Action

Indazole derivatives are known to interact with their targets, leading to changes in cellular processes . For instance, some indazole derivatives can inhibit the activity of kinases, thereby disrupting cell cycle progression and inducing cell death in cancer cells .

Biochemical Pathways

Given the potential kinase inhibitory activity of indazole derivatives, it can be inferred that 6-furan-3-yl-1h-indazole may impact pathways related to cell cycle regulation and dna damage response .

Result of Action

Based on the known effects of indazole derivatives, it can be inferred that 6-furan-3-yl-1h-indazole may potentially induce cell death in cancer cells by disrupting cell cycle progression and dna damage response pathways .